Cas no 2228212-43-7 (1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol)

1-(5-Methylpyridin-3-yl)methylcyclopropan-1-ol is a versatile synthetic intermediate with a unique structural framework combining a substituted pyridine ring and a cyclopropanol moiety. This compound is particularly valuable in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of the cyclopropanol group offers steric and electronic modulation, while the 5-methylpyridin-3-yl moiety enhances solubility and binding interactions. Its well-defined reactivity profile enables selective functionalization, making it useful for the development of novel heterocyclic compounds. The compound's stability and synthetic accessibility further contribute to its utility in drug discovery and fine chemical synthesis.
1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol structure
2228212-43-7 structure
Product Name:1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol
CAS No:2228212-43-7
MF:C10H13NO
MW:163.216322660446
CID:5891481
PubChem ID:165970856
Update Time:2025-11-01

1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol
    • 2228212-43-7
    • 1-[(5-methylpyridin-3-yl)methyl]cyclopropan-1-ol
    • EN300-1817617
    • Inchi: 1S/C10H13NO/c1-8-4-9(7-11-6-8)5-10(12)2-3-10/h4,6-7,12H,2-3,5H2,1H3
    • InChI Key: OMAHBYKIOWWTSA-UHFFFAOYSA-N
    • SMILES: OC1(CC2C=NC=C(C)C=2)CC1

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 33.1Ų

1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol Pricemore >>

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Additional information on 1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol (CAS No. 2228212-43-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol (CAS No. 2228212-43-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclopropanol core linked to a 5-methylpyridin-3-yl group, is a subject of interest for researchers and industries alike. Its molecular formula and precise structure make it a valuable intermediate in pharmaceutical and agrochemical synthesis, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for heterocyclic compounds like 1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol is driven by their versatility in drug discovery. Recent searches on platforms like Google Scholar and PubMed highlight queries such as "cyclopropanol derivatives in medicinal chemistry" and "pyridine-based building blocks," reflecting the compound's relevance. Its CAS No. 2228212-43-7 serves as a critical identifier for regulatory and procurement purposes, ensuring traceability in supply chains. Furthermore, the compound's stability and reactivity profile make it a candidate for high-throughput screening and catalysis research.

From a synthetic perspective, 1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol exemplifies advancements in C-H functionalization and ring-strain utilization, topics frequently discussed in academic forums. Its methylpyridine moiety is particularly noteworthy, as it often enhances bioavailability in drug candidates. Industry reports suggest that such derivatives are being explored for their potential in neurological therapeutics and metabolic disorder treatments, addressing pressing health concerns like neurodegenerative diseases and diabetes.

Environmental and safety considerations are also paramount. Unlike many traditional intermediates, 1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol exhibits favorable eco-toxicity profiles, aligning with the principles of green chemistry. This aspect resonates with the increasing focus on sustainable chemical processes, a hot topic in both academic and industrial circles. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity and structural integrity, ensuring compliance with global standards.

In conclusion, 1-(5-methylpyridin-3-yl)methylcyclopropan-1-ol (CAS No. 2228212-43-7) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceuticals to material science—underscore its importance in contemporary research. As the scientific community continues to explore cyclopropane-based scaffolds and pyridine derivatives, this compound is poised to remain at the forefront of cutting-edge developments.

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